Cas no 623-73-4 (ethyl 2-diazoacetate)

ethyl 2-diazoacetate Properties

Names and Identifiers

• ethyl diazoacetate
• (E)-2-diazonio-1-ethoxyethenolate
• DAAE
• Aceticacid, diazo-, ethyl ester (6CI,8CI,9CI)
• Diazoacetic acid ethyl ester
• Diazoacetic ester
• Ethoxycarbonyldiazomethane
• Ethyl 2-diazoacetate
• Ethyl2-diazoethanoate
• NSC 79147
• Ethyl diazoacetate solution
• Acetic acid, diazo-, ethyl ester
• diazoaceticacid,ethylester
• diazo-aceticaciethylester
• diazoaceticester
• Diazoessigsaeure-aethylester
• NSC-79147
• 492994-20-4
• ethyl diazoethanoate
• 623-73-4
• AKOS005259800
• Ethyldiazoacetate
• EINECS 210-810-8
• Ethyl diazoacetate, contains >=13 wt. % dichloromethane
• LS-12985
• Ethyl Diazoacetate (>90%)
• Ethylenediaminedihydrochloride
• Diazoacetic acid, ethyl ester
• (E)-2-diazonio-1-ethoxy-ethenolate
• A833745
• CCRIS 1403
• DIAZOACETIC ESTER [MI]
• CHEMBL4212182
• DTXSID10878732
• Q3026455
• diazo-acetic acid ethyl ester
• SCHEMBL4412
• NS00043363
• Ethyl-2-diazoacetate
• F0001-1674
• Ethyl diazoacetate Contains =13 wt. % Dichloromethane
• D87242
• YVPJCJLMRRTDMQ-ONEGZZNKSA-N
• AKOS037517259
• N84B835FMR
• EN300-36592
• AI3-52121
• ethyl2-diazoacetate
• Ethyl diazo acetate
• UNII-N84B835FMR
• Diazoessigsaeure-aethylester [German]
• BCP21655
• Ethyl diazoacetate, purum
• NSC79147
• 2Diazoacetic acid ethyl ester
• STL556285
• Diazoessigsaeureaethylester
• Acetic acid, diazo, ethyl ester
• BBL102482
• DTXCID201016771
• Ethyldiazoacetate, contains 15 wt. % dichloromethane
• Acetic acid, diazo-, ethyl ester;
• +Expand

• MDL： MFCD00001989
• InChIKey： YVPJCJLMRRTDMQ-UHFFFAOYSA-N
• Inchi： 1S/C4H6N2O2/c1-2-8-4(7)3-6-5/h3H,2H2,1H3
• SMILES： CCOC(=O)C=[N+]=[N-]

Computed Properties

• Exact Mass: 114.042927g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.042927g/mol
• Monoisotopic Mass: 114.042927g/mol
• Topological Polar Surface Area: 28.3Ų
• Heavy Atom Count: 8
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.06884
• PSA: 63.69000
• Merck: 13,3021
• Refractive Index: n20/D 1.46(lit.)
• Boiling Point: 140-141 °C/720 mmHg(lit.)
• Melting Point: −22 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• FEMA: 3486
• Color/Form: Yellow oil
• Solubility: Soluble in most organic solvents, usually used in ch2cl2\chcl3\ccl4\clch2ch2cl and MeCN
• Density: 1.085 g/mL at 25 °C(lit.)

ethyl 2-diazoacetate Security Information

• Symbol: GHS01 GHS07 GHS08
• RTECS：AG5775000
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： 36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R5; R10; R22; R40
• Hazard Level：3.2
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H240,H302,H351
• Warning Statement： P281,P501
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 5-10-22-40
• Signal Word：Danger
• HazardClass：3.2

ethyl 2-diazoacetate Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents